Cas no 54920-83-1 (2-Bromo-1,7-naphthyridine)
2-Bromo-1,7-naphthyridine is a halogenated heterocyclic compound featuring a naphthyridine core with a bromine substituent at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. Its reactivity allows for selective functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The bromine atom serves as a versatile handle for further derivatization, while the 1,7-naphthyridine scaffold contributes to its utility in medicinal chemistry due to its bioisosteric potential. The compound is typically handled under inert conditions to ensure stability.
2-Bromo-1,7-naphthyridine structure
Product Name:2-Bromo-1,7-naphthyridine
CAS No:54920-83-1
MF:C8H5BrN2
MW:209.042700529099
MDL:MFCD02181611
CID:366134
PubChem ID:22934820
Update Time:2025-05-26
2-Bromo-1,7-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1,7-naphthyridine
- 1,7-Naphthyridine, 2- bromo-
- F30772
- 1,7-Naphthyridine,2-bromo-
- 54920-83-1
- DS-17330
- AKOS016004836
- CS-0186569
- SY114625
- SCHEMBL23674958
- MFCD02181611
- 1,7-Naphthyridine, 2-bromo-
- DTXSID70629085
- A830409
- 2-bromo[1,7]naphthyridine
- AF-956/14426007
-
- MDL： MFCD02181611
- Inchi： 1S/C8H5BrN2/c9-8-2-1-6-3-4-10-5-7(6)11-8/h1-5H
- InChI Key： FVJQNINMQYFIEQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C2C=CN=CC2=N1
Computed Properties
- Exact Mass: 207.96400
- Monoisotopic Mass: 207.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.657
- Boiling Point: 324.9°C at 760 mmHg
- Flash Point: 150.301 °C
- PSA: 25.78000
- LogP: 2.39230
2-Bromo-1,7-naphthyridine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Bromo-1,7-naphthyridine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-1,7-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LK375-250mg |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 97% | 250mg |
4815CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LK375-25mg |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 97% | 25mg |
1429CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LK375-100mg |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 97% | 100mg |
1205.0CNY | 2021-07-12 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12825-1g |
2-bromo-1,7-naphthyridine |
54920-83-1 | 95% | 1g |
$600 | 2023-09-07 | |
| Fluorochem | 227773-250mg |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 95% | 250mg |
￡259.00 | 2022-02-28 | |
| Fluorochem | 227773-1g |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 95% | 1g |
￡805.00 | 2022-02-28 | |
| Chemenu | CM140274-1g |
2-Bromo-1,7-naphthyridine |
54920-83-1 | 97% | 1g |
$1010 | 2021-08-05 | |
| eNovation Chemicals LLC | D959845-25mg |
2-bromo-1,7-naphthyridine |
54920-83-1 | 97% | 25mg |
$90 | 2024-06-06 | |
| eNovation Chemicals LLC | D959845-100mg |
2-bromo-1,7-naphthyridine |
54920-83-1 | 97% | 100mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D959845-250mg |
2-bromo-1,7-naphthyridine |
54920-83-1 | 97% | 250mg |
$320 | 2024-06-06 |
2-Bromo-1,7-naphthyridine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
54920-83-1 (2-Bromo-1,7-naphthyridine) Related Products
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